Cas no 14990-09-1 (2-Propenoic acid,3-phenyl-, 1,1-dimethylethyl ester)

• Product Name: 2-Propenoic acid,3-phenyl-, 1,1-dimethylethyl ester
• CAS No: 14990-09-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 202474
• PubChem ID: 5385500
• Update Time: 2025-04-19

2-Propenoic acid,3-phenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-phenyl-, 1,1-dimethylethyl ester
• tert-butyl cinnamate
• tert-Butyl trans-cinnamate
• (E)-Cinnamic acid tert-butyl ester
• (E)-Benzeneacrylic acid tert-butyl ester
• (E)-3-Phenylpropenoic acid tert-butyl ester
• MFCD02683498
• NSC406319
• tert-butyl (2E)-3-phenylprop-2-enoate
• tert-Butyl cinnamate, 98%
• (E)-3-phenyl-2-propenoic acid tert-butyl ester
• t-butyl cinnamate
• 14990-09-1
• tert-butyl (2E)-3-phenyl-2-propenoate
• tert-butyl (E)-3-phenylprop-2-enoate
• AKOS009156418
• (E)-tert-Butyl 3-phenylacrylate
• 3-phenyl-acrylic acid tert-butyl ester
• 7042-36-6
• A808975
• 2-Propenoic acid, 3-phenyl-, 1,1-dimethylethyl ester
• EN300-734623
• TERT-BUTYL CINNAMATE98
• 2-Propenoicacid,3-phenyl-,1,1-dimethylethylester
• tert-butylcinnamate
• NSC-406319
• SCHEMBL126771

• Inchi： 1S/C13H16O2/c1-13(2,3)15-12(14)10-9-11-7-5-4-6-8-11/h4-10H,1-3H3/b10-9+
• InChI Key： AGKLVMVJXDFIGC-MDZDMXLPSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.11500
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.04150